molecular formula C23H28N2O5 B14695514 Piperazine, 1-p-tolyl-4-((3,4,5-trimethoxybenzoyl)acetyl)- CAS No. 25174-61-2

Piperazine, 1-p-tolyl-4-((3,4,5-trimethoxybenzoyl)acetyl)-

Cat. No.: B14695514
CAS No.: 25174-61-2
M. Wt: 412.5 g/mol
InChI Key: OZDPUMZXTULTFA-UHFFFAOYSA-N
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Description

Piperazine, 1-p-tolyl-4-((3,4,5-trimethoxybenzoyl)acetyl)- is a chemical compound known for its diverse applications in various fields such as chemistry, biology, and medicine. This compound is characterized by the presence of a piperazine ring substituted with a p-tolyl group and a 3,4,5-trimethoxybenzoyl acetyl group. The unique structure of this compound contributes to its distinct chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Piperazine, 1-p-tolyl-4-((3,4,5-trimethoxybenzoyl)acetyl)- typically involves the reaction of piperazine with p-tolyl and 3,4,5-trimethoxybenzoyl acetyl groups under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yield and purity of the compound.

Industrial Production Methods

In an industrial setting, the production of Piperazine, 1-p-tolyl-4-((3,4,5-trimethoxybenzoyl)acetyl)- involves large-scale synthesis using advanced chemical reactors and process control systems. The industrial production methods are designed to ensure consistent quality and high efficiency. The process may include steps such as purification, crystallization, and drying to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

Piperazine, 1-p-tolyl-4-((3,4,5-trimethoxybenzoyl)acetyl)- undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form different oxidation products.

    Reduction: Reduction reactions can lead to the formation of reduced derivatives of the compound.

    Substitution: The compound can undergo substitution reactions where one or more substituents are replaced by other groups.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different oxidized forms of the compound, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

Piperazine, 1-p-tolyl-4-((3,4,5-trimethoxybenzoyl)acetyl)- has a wide range of scientific research applications, including:

    Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

    Biology: It is used in biological studies to investigate its effects on cellular processes and molecular interactions.

    Medicine: The compound has potential therapeutic applications and is studied for its pharmacological properties.

    Industry: It is used in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of Piperazine, 1-p-tolyl-4-((3,4,5-trimethoxybenzoyl)acetyl)- involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to Piperazine, 1-p-tolyl-4-((3,4,5-trimethoxybenzoyl)acetyl)- include:

  • Piperazine derivatives with different substituents on the piperazine ring.
  • Compounds with similar functional groups, such as benzoyl and acetyl groups.

Uniqueness

The uniqueness of Piperazine, 1-p-tolyl-4-((3,4,5-trimethoxybenzoyl)acetyl)- lies in its specific combination of substituents, which imparts distinct chemical properties and reactivity. This makes it a valuable compound for various scientific and industrial applications.

Properties

CAS No.

25174-61-2

Molecular Formula

C23H28N2O5

Molecular Weight

412.5 g/mol

IUPAC Name

1-[4-(4-methylphenyl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)propane-1,3-dione

InChI

InChI=1S/C23H28N2O5/c1-16-5-7-18(8-6-16)24-9-11-25(12-10-24)22(27)15-19(26)17-13-20(28-2)23(30-4)21(14-17)29-3/h5-8,13-14H,9-12,15H2,1-4H3

InChI Key

OZDPUMZXTULTFA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)N2CCN(CC2)C(=O)CC(=O)C3=CC(=C(C(=C3)OC)OC)OC

Origin of Product

United States

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